Cas no 575487-91-1 (Bismorphine B)
Bismorphine B structure
Product Name:Bismorphine B
CAS No:575487-91-1
MF:C34H36N2O6
MW:568.66
CID:5145571
Update Time:2024-03-02
Bismorphine B Chemical and Physical Properties
Names and Identifiers
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- Bismorphine B
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- Inchi： InChI=1S/C34H36N2O6/c1-35-11-9-33-18-4-6-22(37)31(33)42-30-25(8-3-16(27(30)33)13-20(18)35)40-26-15-24(39)29-28-17(26)14-21-19-5-7-23(38)32(41-29)34(19,28)10-12-36(21)2/h3-8,15,18-23,31-32,37-39H,9-14H2,1-2H3
- InChI Key： NPUAGQSOGDMMPN-UHFFFAOYSA-N
- SMILES： CN1CCC23C4Oc5c2c(CC1C3C=CC4O)ccc5Oc1cc(O)c2OC3C(O)C=CC4C5Cc1c2C34CCN5C |c:16,35,TLB:41:40:32:36.35.34,THB:0:1:12:8.9.10|
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 42
- XLogP3: 0.146
Bismorphine B Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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